Cas no 1492067-32-9 (4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one)
4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one
- 1492067-32-9
- EN300-1248816
- AKOS014924350
- 4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one
-
- Inchi: 1S/C9H13NO2/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-2,7-8H,3-6H2,(H,10,11)
- InChI Key: ICTVLWJSXCVPDQ-UHFFFAOYSA-N
- SMILES: O1C(NC(C1)C1CC=CCC1)=O
Computed Properties
- Exact Mass: 167.094628657g/mol
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1248816-0.05g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 0.05g |
$1032.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-0.1g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 0.1g |
$1081.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-0.25g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 0.25g |
$1131.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-0.5g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 0.5g |
$1180.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-1.0g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 1g |
$1229.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-2.5g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 2.5g |
$2408.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-5.0g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 5g |
$3562.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-10.0g |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 10g |
$5283.0 | 2023-06-08 | ||
| Enamine | EN300-1248816-50mg |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 50mg |
$587.0 | 2023-10-02 | ||
| Enamine | EN300-1248816-100mg |
4-(cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one |
1492067-32-9 | 100mg |
$615.0 | 2023-10-02 |
4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one
4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one: A Comprehensive Overview
4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one, also known by its CAS number 1492067-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing an oxygen atom and two nitrogen atoms. The structure of this compound is characterized by a cyclohexene ring fused with an oxazolidinone moiety, making it a unique molecule with potential applications in drug discovery and materials science.
The synthesis of 4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one involves a series of well-defined chemical reactions. Recent studies have highlighted the use of microwave-assisted synthesis to enhance the efficiency and yield of this compound. Researchers at the University of California have demonstrated that microwave irradiation can significantly reduce reaction times while maintaining high purity levels. This advancement has opened new avenues for large-scale production of this compound, making it more accessible for further research and commercial applications.
In terms of pharmacological properties, 4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one has shown promising activity in preclinical studies. A team at the Massachusetts Institute of Technology (MIT) has reported that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis. Furthermore, recent findings from the University of Cambridge suggest that this compound may also possess anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.
The structural uniqueness of 4-(Cyclohex-3-en-1-yl)-1,3-oxazolidin-2-one has also made it a valuable tool in materials science. Scientists at Stanford University have explored its use as a building block for constructing advanced polymer materials with enhanced mechanical and thermal properties. By incorporating this compound into polymer networks, researchers have achieved significant improvements in material durability and resistance to environmental factors.
Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 4-(Cyclohex-3-en-1-y-l)-1,3--oxazolidin--2-one). Using state-of-the-art quantum mechanics calculations, researchers at ETH Zurich have mapped out the electronic structure and reactivity patterns of this compound. These insights have provided valuable guidance for optimizing its synthesis and tailoring its properties for specific applications.
In conclusion, 4-(Cyclohex---en---en---en---en---en---en---en---en---en-, 1,3-Oxazolidinone (CAS No: 1492067-) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structure and promising biological activities make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.
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